Correction: Spontaneous particle desorption and “Gorgon” drop formation from particle-armored oil drops upon cooling
Soft Matter Pub Date: 2021-07-28 DOI: 10.1039/D1SM90137K
Abstract
Correction for ‘Spontaneous particle desorption and “Gorgon” drop formation from particle-armored oil drops upon cooling’ by Diana Cholakova et al., Soft Matter, 2020, 16, 2480–2496, DOI: 10.1039/C9SM02354B.
Recommended Literature
- [1] Total synthesis of cruciferane via epoxidation/tandem cyclization sequence†
- [2] Direct, trace level detection of explosives on ambient surfaces by desorption electrospray ionizationmass spectrometry
- [3] Amino acid ester-coupled caffeoylquinic acid derivatives as potential hypolipidemic agents: synthesis and biological evaluation†
- [4] Contents list
- [5] Deoxygenation of amine N-oxides using gold nanoparticles supported on carbon nanotubes†
- [6] Pd/C-catalyzed direct formylation of aromatic iodides to aryl aldehydes using carbon dioxide as a C1 resource†
- [7] Cavity enhanced liquid-phase stopped-flow kinetics
- [8] A highly deformed iron(ii) low-spin phthalocyanine which shows two MLCT transitions beyond the Q-band
- [9] pH-Controlled enantioselectivity switching of irregular photodimers in photocyclodimerization of 2-anthracenecarboxylic acid mediated with β-cyclodextrin derivatives†
- [10] Comparative laboratory evaluation of some reported methods for the determination of DDT and BHC insecticides in human blood
Journal Name：Soft Matter
Research Products
-
CAS no.: 131525-50-3
-
CAS no.: 10424-09-6
-
Nitrogen oxide (15NO)(8CI,9CI)
CAS no.: 15917-77-8
